
The Inverse Relationship Between Molecular
Branching and Boiling Points

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Dimethyloctane

Cat. No.: B1655664 Get Quote

Alkanes, such as octane and its isomers, are nonpolar molecules that exhibit weak

intermolecular van der Waals forces. The strength of these forces is directly proportional to the

surface area of the molecule. Isomers with a more linear structure have a larger surface area,

leading to stronger intermolecular attractions and consequently, higher boiling points.[1][2]

Conversely, increased branching results in a more compact, spherical molecular shape,

reducing the surface area available for intermolecular interactions. This leads to weaker van

der Waals forces and lower boiling points.[1][3] Therefore, a general trend of decreasing boiling

point with increasing branching is observed among the octane isomers.[1][4]

Boiling Point Data for Octane Isomers
The following table summarizes the boiling points of the 18 structural isomers of octane,

arranged from the highest to the lowest boiling point.
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Isomer Name Boiling Point (°C)

n-Octane 125.7

2-Methylheptane 117.6

3-Methylheptane 118.9

4-Methylheptane 117.7

3-Ethylhexane 118.6

2,3-Dimethylhexane 115.6

2,4-Dimethylhexane 109.4

2,5-Dimethylhexane 109.1

3,4-Dimethylhexane 117.7

3-Ethyl-2-methylpentane 115.4

3-Ethyl-3-methylpentane 118.3

2,2-Dimethylhexane 106.8

3,3-Dimethylhexane 112.0

2,2,3-Trimethylpentane 113.5

2,2,4-Trimethylpentane 99.2

2,3,3-Trimethylpentane 114.8

2,3,4-Trimethylpentane 113.5

2,2,3,3-Tetramethylbutane 106.5

Experimental Protocols for Boiling Point
Determination
The boiling points of the octane isomers can be determined using several established

laboratory techniques. The following are detailed protocols for two common methods: the

Thiele tube method and the distillation method.
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Thiele Tube Method
This method is suitable for determining the boiling point of small quantities of a liquid.

Materials:

Thiele tube

Thermometer (with appropriate range)

Capillary tubes (sealed at one end)

Small test tube or fusion tube

Rubber band or wire for attaching the test tube to the thermometer

Heating source (Bunsen burner or hot plate)

Heating oil (mineral oil or silicone oil)

Sample of octane isomer

Procedure:

Fill the Thiele tube with heating oil to a level just above the side arm.

Add a small amount of the octane isomer (approximately 0.5 mL) into the small test tube.

Place a capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the bottom of

the test tube is level with the thermometer bulb.

Immerse the thermometer and the attached test tube into the heating oil in the Thiele tube,

making sure the sample is below the oil level. The open end of the capillary tube should be

fully submerged in the liquid sample.

Gently heat the side arm of the Thiele tube with a small flame or on a hot plate.[3]

Convection currents will circulate the oil, ensuring uniform heating.
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As the temperature rises, a stream of bubbles will begin to emerge from the open end of the

capillary tube.

Continue gentle heating until a continuous and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to be drawn into the capillary tube.[3] Record this temperature.

Distillation Method
This method is used for larger quantities of liquid and can also serve as a purification step.

Materials:

Distillation flask (round-bottom flask)

Condenser

Receiving flask

Thermometer and adapter

Heating mantle or water bath

Boiling chips or a magnetic stirrer

Clamps and stands to secure the apparatus

Sample of octane isomer (at least 5-10 mL)

Procedure:

Assemble the distillation apparatus. The distillation flask should be clamped securely at the

neck. The thermometer should be positioned so that the top of the bulb is level with the

bottom of the side arm leading to the condenser.
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Place the octane isomer sample into the distillation flask, along with a few boiling chips or a

magnetic stir bar to ensure smooth boiling.

Connect the condenser to a water source, with water entering at the lower inlet and exiting at

the upper outlet.

Place the receiving flask at the outlet of the condenser to collect the distillate.

Begin heating the distillation flask gently.

As the liquid boils, the vapor will rise and surround the thermometer bulb before entering the

condenser.

The temperature will stabilize at the boiling point of the liquid. Record the temperature at

which the liquid is steadily distilling and condensing into the receiving flask. This stable

temperature is the boiling point.[5]

Visualization of Structure-Property Relationship
The following diagram illustrates the relationship between the degree of branching in octane

isomers and their corresponding boiling points.
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Relationship Between Molecular Structure and Boiling Point of Octane Isomers
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Caption: Branching decreases boiling point in octane isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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